Cas no 2171963-39-4 (8-bromo-3-(difluoromethyl)-1,2,4triazolo4,3-apyrazine)

• Product Name: 8-bromo-3-(difluoromethyl)-1,2,4triazolo4,3-apyrazine
• CAS No: 2171963-39-4
• MF: C₆H₃BrF₂N₄
• MW: 249.015626192093
• CID: 5566428
• PubChem ID: 165593171
• Update Time: 2025-08-03

8-bromo-3-(difluoromethyl)-1,2,4triazolo4,3-apyrazine Chemical and Physical Properties

Names and Identifiers

• 8-bromo-3-(difluoromethyl)-[1,2,4]triazolo[4,3-a]pyrazine
• EN300-1590786
• 2171963-39-4
• 8-bromo-3-(difluoromethyl)-1,2,4triazolo4,3-apyrazine

• Inchi： 1S/C6H3BrF2N4/c7-3-5-11-12-6(4(8)9)13(5)2-1-10-3/h1-2,4H
• InChI Key： RXOYTNMIOZQWAS-UHFFFAOYSA-N
• SMILES： BrC1C2=NN=C(C(F)F)N2C=CN=1

Computed Properties

• Exact Mass: 247.95092g/mol
• Monoisotopic Mass: 247.95092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.1Ų